molecular formula C6H14ClNO B8516605 2-[(3-Chloro-propyl)-methyl-amino]-ethanol

2-[(3-Chloro-propyl)-methyl-amino]-ethanol

Cat. No.: B8516605
M. Wt: 151.63 g/mol
InChI Key: DTIOMUWLCSNKFN-UHFFFAOYSA-N
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Description

2-[(3-Chloro-propyl)-methyl-amino]-ethanol is a useful research compound. Its molecular formula is C6H14ClNO and its molecular weight is 151.63 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C6H14ClNO

Molecular Weight

151.63 g/mol

IUPAC Name

2-[3-chloropropyl(methyl)amino]ethanol

InChI

InChI=1S/C6H14ClNO/c1-8(5-6-9)4-2-3-7/h9H,2-6H2,1H3

InChI Key

DTIOMUWLCSNKFN-UHFFFAOYSA-N

Canonical SMILES

CN(CCCCl)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(Methylamino)-ethanol (1.0 g, 13.3 mmol), acetone (20 ml, 20 vol), 5M NaOH solution (3.19 ml, 1.2 eq.) and 1-bromo-3-chloropropane (6.28 g, 39.9 mmol, 3 eq.) were reacted together according to general procedure A to give the title compound (1.14 g, 55%) as a colourless oil.
Quantity
1 g
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reactant
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Quantity
3.19 mL
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reactant
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6.28 g
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reactant
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20 mL
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solvent
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Yield
55%

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